Cas no 1049677-41-9 (4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine)

• Product Name: 4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine
• CAS No: 1049677-41-9
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD11053527
• CID: 2117520
• PubChem ID: 50999118
• Update Time: 2025-06-14

4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(hydroxymethyl)-2,2-dimethylmorpholine-4-carboxylate
• 4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine
• (S)-tert-Butyl 5-(hydroxymethyl)-2,2-dimethylmorpholine-4-carboxylate
• FCH1627922
• AX8266657
• DA-48096
• tert-Butyl5-(hydroxymethyl)-2,2-dimethylmorpholine-4-carboxylate
• 1,1-Dimethylethyl 5-(hydroxymethyl)-2,2-dimethyl-4-morpholinecarboxylate
• MFCD11053527
• SB47609
• 1049677-41-9
• SCHEMBL15366404
• AS-36295
• EN300-2905911
• 5-Hydroxymethyl-2,2-dimethyl-morpholine-4-carboxylic acid tert-butyl ester
• DTXSID801149918
• AKOS026670773
• CS-0171732

• MDL： MFCD11053527
• Inchi： 1S/C12H23NO4/c1-11(2,3)17-10(15)13-8-12(4,5)16-7-9(13)6-14/h9,14H,6-8H2,1-5H3
• InChI Key： YOYWIKXSQOIMTP-UHFFFAOYSA-N
• SMILES： O1CC(CO)N(C(=O)OC(C)(C)C)CC1(C)C

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59
• XLogP3: 0.7

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid

4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine

Recent Advances in the Synthesis and Applications of 4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine (CAS: 1049677-41-9)

The compound 4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine (CAS: 1049677-41-9) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug development. This morpholine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its role in optimizing pharmacokinetic properties and enhancing drug-like characteristics of lead compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine as a building block for novel HCV NS3/4A protease inhibitors. The research team utilized this intermediate to develop compounds with improved metabolic stability and oral bioavailability compared to previous generations of inhibitors. The structural flexibility offered by the morpholine ring system, combined with the protective Boc group, allowed for precise modifications that enhanced target binding while reducing off-target effects.

In the field of oncology, researchers have recently explored the potential of 1049677-41-9 derivatives as modulators of protein-protein interactions. A 2024 Nature Communications paper reported the development of small-molecule inhibitors targeting the MDM2-p53 interaction, where the morpholine scaffold played a critical role in maintaining the optimal three-dimensional conformation for binding. The hydroxymethyl group proved particularly valuable for subsequent functionalization, enabling the attachment of various pharmacophores to fine-tune activity and selectivity.

The synthetic accessibility of 4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine has also been improved through recent methodological advances. A 2023 Organic Process Research & Development publication described a scalable, green chemistry approach to this intermediate, featuring a biocatalytic step that significantly reduced the environmental impact of the synthesis. This development is particularly important as demand for this building block increases in pharmaceutical manufacturing.

Looking forward, the unique structural features of 1049677-41-9 continue to inspire novel applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use as a linker in antibody-drug conjugates. The compound's stability under physiological conditions, combined with its ability to serve as a handle for further modifications, positions it as a valuable tool in the medicinal chemist's repertoire for years to come.